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Introduction

Tri-N-decylamine (TNDA) is a tertiary amine that serves as a potent liquid anion exchanger for
the selective extraction of metal ions from aqueous solutions, particularly from acidic media. As
a member of the long-chain amine family, its efficacy in hydrometallurgy and chemical
processing is analogous to more extensively studied amines like Tri-n-octylamine (TOA) and
Tri-n-dodecylamine (TDA). The fundamental principle of extraction involves the formation of an
organo-soluble amine salt which subsequently exchanges its anion for a negatively charged
metal complex present in the aqueous phase. The high molecular weight and branched
structure of TNDA contribute to its low aqueous solubility, making it an effective and stable
extractant for industrial applications.

The selectivity and efficiency of metal ion extraction using Tri-N-decylamine are governed by
several key factors, including the pH of the aqueous phase, the concentration of the amine in
the organic diluent, the nature of the metal complex, and temperature. This document provides
a detailed overview of the application of Tri-N-decylamine in metal ion extraction, including the
underlying chemical mechanisms, comprehensive experimental protocols, and quantitative
data derived from studies on analogous tertiary amines.
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Mechanism of Extraction

The extraction of metal ions from acidic solutions by Tri-N-decylamine typically proceeds via
an anion exchange or ion-pair formation mechanism. In the presence of an acid (e.g., HCI), the
tertiary amine in the organic phase is first protonated to form an amine salt. This salt can then
extract an anionic metal complex from the aqueous phase.

The general reaction can be described in two steps:

e Protonation of the Amine: The amine (R3N) dissolved in an organic diluent reacts with an
acid (HX) from the aqueous phase.

RsNoorg) + H*@q) + X~@q = [RsNH*X"]org)

» Anion Exchange: The protonated amine salt exchanges its anion (X~) with an anionic metal
complex (e.g., [MCIn]"=2~ from a chloride medium).

(n-2)[RsNH*X~]org) + [MCIn]"=2=@q) = [(RsNH*)(n-2)(MCln)"=2-]org) + (n-2)X~@q)

This mechanism is particularly effective for metals that form stable anionic complexes in acidic
chloride, nitrate, or sulfate solutions, such as cobalt, uranium, iron, and various rare earth
elements.[1][2][3]

Factors Influencing Extraction Efficiency

The efficiency of the liquid-liquid extraction process is highly dependent on several operational
parameters.

e Acid Concentration: The concentration of the acid in the aqueous phase is critical. It
influences both the protonation of the amine and the formation of the extractable anionic
metal complex. For many metals, extraction efficiency increases with acid molarity up to a
certain point, after which competition from the acid for the amine can reduce efficiency.[3]

o Extractant Concentration: Increasing the concentration of Tri-N-decylamine in the organic
phase generally leads to a higher extraction percentage due to the greater availability of
active extractant molecules for complexation.[3]
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o Temperature: The effect of temperature is variable and depends on the thermodynamics of
the specific metal-amine system. In some cases, increased temperature can enhance
extraction rates and efficiency.[1][3]

e Organic Diluent: The choice of diluent (e.g., kerosene, xylene, toluene) is important as it
affects the solubility of the amine and the formed metal-amine complex, influencing phase
separation and extraction kinetics.[4]

e Phase Contact Time: Sufficient time must be allowed for the system to reach equilibrium,
which is typically achieved within minutes of vigorous mixing.[1]

» Organic to Aqueous (O/A) Phase Ratio: This ratio directly impacts the concentration gradient
and the overall extraction percentage. Increasing the O/A ratio can enhance extraction
efficiency.[3]

Quantitative Data Summary

While specific quantitative data for Tri-N-decylamine is limited in publicly available literature,
the following tables summarize relevant data for analogous tertiary amines and TNDA-modified
systems, providing a strong basis for experimental design.

Table 1: Effect of HCI Concentration on Co(ll) Extraction using Tri-n-octylamine (TOA) in
Kerosene[3] (Conditions: [Co(Il)] = 0.01 M, [TOA] = 0.1 M, O/A Ratio = 1:1)

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Table 2: Effect of Temperature on Co(ll) Extraction using TOA[3] (Conditions: [Co(Il)] = 0.01 M,
[HCI] =3 M, [KCI] = 1.5 M, [TOA] = 0.1 M, O/A Ratio = 1:1)

( )
@& FULL PROTOCOL TRUNCATED
To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
Unlock Full Protocol on Website
. J

Table 3: Saturation Adsorption Capacities of TNDA-Modified Adsorbent for Uranium and Iron[1]
(Conditions: Adsorbent TNDA/SiIO2-P in 5 M HCI)

( )
@& FULL PROTOCOL TRUNCATED
To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
Unlock Full Protocol on Website
. J

Experimental Protocols

The following protocols provide a generalized methodology for the liquid-liquid extraction and

stripping of metal ions using Tri-N-decylamine.

Protocol 1: General Liquid-Liquid Extraction of Metal lons
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. Materials and Reagents:
Tri-N-decylamine (TNDA)
Organic diluent (e.g., kerosene, toluene, or xylene)
Metal salt (e.g., CoClz, UO2(NOs)2)
Hydrochloric acid (HCI) or other appropriate acid
Deionized water
Separatory funnels (125 mL or 250 mL)
Mechanical shaker
pH meter

Analytical instrument for metal concentration measurement (e.g., Atomic Absorption
Spectrometer (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometer (ICP-
OES))

. Preparation of Solutions:

Aqueous Phase (Feed): Prepare a stock solution of the target metal ion (e.g., 1000 ppm) by
dissolving the corresponding metal salt in deionized water. If required, add a small amount of
acid to prevent hydrolysis. Prepare the final feed solution by diluting the stock solution to the
desired concentration (e.g., 100 ppm) and adjusting the acidity to the target molarity (e.g., 3
M HCI) with concentrated acid.

Organic Phase (Extractant): Prepare the organic phase by dissolving a specific amount of
Tri-N-decylamine in the chosen organic diluent to achieve the desired concentration (e.g.,
0.1 M).

. Extraction Procedure:

Measure equal volumes (e.g., 20 mL) of the prepared aqueous and organic phases and
place them into a separatory funnel. This corresponds to an Organic/Aqueous (O/A) phase
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ratio of 1:1.

Tightly stopper the funnel and shake vigorously using a mechanical shaker for a
predetermined time (e.g., 15-30 minutes) to ensure the system reaches equilibrium.

Allow the funnel to stand undisturbed until the two phases have completely separated.

Carefully separate the two phases. The lower phase is typically the aqueous phase
(raffinate), and the upper is the organic phase (loaded organic).

Collect a sample of the aqueous raffinate for analysis.

. Analysis and Calculations:

Determine the concentration of the metal ion in the initial aqueous feed solution ([M]i) and in
the aqueous raffinate after extraction ([M]E).

Calculate the Extraction Efficiency (%E) using the following formula:
%E = (([M]i - [M]EB) / [M]:) * 100

Calculate the Distribution Ratio (D), which represents the ratio of the metal concentration in
the organic phase to that in the aqueous phase at equilibrium:

D = ([M]i - [M]EB) / [M]EH

Protocol 2: Stripping of Metal lons from Loaded Organic Phase

1. Materials and Reagents:

Loaded organic phase from Protocol 1

Stripping agent (e.g., 0.1 M HCI, 1 M H2SOa, or deionized water)[1]
Separatory funnels

Mechanical shaker

Analytical instrument (AAS or ICP-OES)
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. Stripping Procedure:

Take a known volume of the metal-loaded organic phase (e.g., 15 mL) and place it in a clean
separatory funnel.

Add an equal volume of the chosen stripping agent (e.g., 15 mL of 0.1 M HCI).

Shake the mixture vigorously for 15-30 minutes to facilitate the transfer of the metal ion back
into the aqueous phase.

Allow the phases to separate completely.
Collect the aqueous phase (strip solution) for analysis.
. Analysis and Calculations:
Determine the concentration of the metal ion in the aqueous strip solution ([M]strip).

Calculate the concentration of the metal in the initial loaded organic phase ([M]org) using the
data from Protocol 1: [M]org = [M]i - [M]E.

Calculate the Stripping Efficiency (%S) using the formula:

%S = ([M]strip / [M]org) * 100

Visualizations

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b086738?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: General workflow for the liquid-liquid extraction and stripping of metal ions.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: The mechanism of metal ion extraction via anion exchange by a tertiary amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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